Cas no 6531-50-6 (bis[2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl] 2,2'-oxydiacetate)

bis[2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl] 2,2'-oxydiacetate structure
6531-50-6 structure
Product Name:bis[2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl] 2,2'-oxydiacetate
CAS No:6531-50-6
MF:C26H46N4O9
MW:558.6648478508
CID:1689985
PubChem ID:5203935
Update Time:2025-04-21

bis[2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl] 2,2'-oxydiacetate Chemical and Physical Properties

Names and Identifiers

    • bis[2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl] 2,2'-oxydiacetate
    • 1,3-dimorpholin-4-ylpropan-2-yl 2-[2-(1,3-dimorpholin-4-ylpropan-2-yloxy)-2-oxoethoxy]acetate
    • 6531-50-6
    • Z56757881
    • T0500-0097
    • DTXSID80409714
    • AKOS008024722
    • Inchi: 1S/C26H46N4O9/c31-25(38-23(17-27-1-9-33-10-2-27)18-28-3-11-34-12-4-28)21-37-22-26(32)39-24(19-29-5-13-35-14-6-29)20-30-7-15-36-16-8-30/h23-24H,1-22H2
    • InChI Key: XLIMMLGQRIRIPZ-UHFFFAOYSA-N
    • SMILES: O(C(COCC(=O)OC(CN1CCOCC1)CN1CCOCC1)=O)C(CN1CCOCC1)CN1CCOCC1

Computed Properties

  • Exact Mass: 558.32668
  • Monoisotopic Mass: 558.326479
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 16
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.198
  • Boiling Point: 665.2°C at 760 mmHg
  • Flash Point: 356.1°C
  • Refractive Index: 1.513
  • PSA: 111.71
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